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Compound of Interest

Compound Name: 1-Butylpiperidin-4-amine
CAS No.: 50534-21-9
Cat. No.: B1281190
Get Quote
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Executive Summary

In the landscape of medicinal chemistry, the piperidine ring is a "privileged scaffold,” appearing
in over 12,000 biologically active compounds. While 1-methylpiperidin-4-amine is the standard

default for introducing a basic amine, 1-butylpiperidin-4-amine (CAS: 50534-21-9) represents
a strategic alternative for modulating lipophilicity (LogP), blood-brain barrier (BBB) permeability,
and hydrophobic pocket occupancy.[1]

This guide compares the 1-butyl variant against its methyl and benzyl counterparts, providing
experimental protocols and decision-making frameworks for hit-to-lead optimization.[1]

Physicochemical Comparison

The choice of the N-substituent on the piperidine ring drastically alters the physicochemical
profile of the molecule.[1] The butyl group adds significant lipophilicity without altering the pKa
of the tertiary amine, affecting both pharmacokinetics (PK) and off-target safety liabilities
(specifically hERG).
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Table 1: Head-to-Head Profile

1-Methylpiperidin-4-

1-Butylpiperidin-4-

1-Benzylpiperidin-4-

Feature i . .
amine amine amine
CAS Number 41838-46-4 50534-21-9 50541-93-0
Molecular Weight 114.19 g/mol 156.27 g/mol 190.28 g/mol
ClogP (Predicted) ~0.2-0.5 ~1.8-2.1 ~2.3-25
pKa (Piperidine N) ~10.0 ~10.1 ~9.5 (Inductive effect)
Solubility (Aq) Miscible / Very High Moderate Low
Hydrophobic pocket Pi-stacking

Primary Utility

Solubility handle;
metabolic stability.[2]

filling; BBB

penetration.

interactions; high

potency.

Key Risk

High clearance
(renal); low

permeability.

hERG inhibition;

metabolic oxidation.

CYP inhibition; high

metabolic turnover.

Medicinal Chemistry Strategy: When to Switch to

Butyl?

The "Butyl Pocket" Effect

In many GPCRs and kinases (e.g., Sigma-1 receptors, CCR5), the binding site contains a

hydrophobic "channel" adjacent to the basic amine binding site.

o Methyl groups often fail to reach these hydrophobic residues, resulting in lower affinity.

» Butyl chains are flexible enough to adopt a conformation that fills these pockets (entropic

gain) while maintaining the basic nitrogen's ability to form a salt bridge.

The hERG Liability Warning

The hERG potassium channel contains a central cavity that binds lipophilic, basic amines.
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e Risk: The 1-butylpiperidin-4-amine motif possesses the classic pharmacophore for hERG
blockage: a basic center flanked by a lipophilic tail (4-carbon chain).[1]

» Mitigation: If hERG liability appears, consider introducing polarity into the butyl chain (e.qg., 4-
fluorobutyl or 3-methoxypropyl) or constraining the chain (e.g., cyclobutylmethyl).

Decision Framework (Visualization)

The following decision tree assists in selecting the appropriate piperidine building block during
the Lead Optimization phase.

Lead Optimization:
Select Piperidine Core

Is Aqueous Solubility
a Limiting Factor?

Is Potency

Satisfactory? es (Need Solubility)

No (Need Potency) \Yes (Potency OK)

Is there a Hydrophobic Select:
Pocket nearby? 1-Methylpiperidin-4-amine

Aliphatic/Flexible Pocket\Aromatic/Pi-Stacking Pocket

Select:
1-Benzylpiperidin-4-amine

Select:

1-Butylpiperidin-4-amine

1
1
Critical Step

Assess hERG Liability
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Figure 1: Strategic decision matrix for selecting N-substituted piperidine building blocks based
on solubility, potency, and structural requirements.[1]

Experimental Protocols
Method A: Reductive Amination (Recommended)

This method is superior to direct alkylation as it avoids over-alkylation to quaternary ammonium
salts and allows for the use of commercially available N-Boc-4-aminopiperidine.[1]

Reagents:

4-(N-Boc-amino)piperidine (CAS: 73874-95-0)[1]

Butyraldehyde (1.1 equiv)[1][2][3]

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

Dichloromethane (DCM) / Acetic Acid (AcOH)[1]

Protocol:

e Imine Formation: Dissolve 4-(N-Boc-amino)piperidine (1.0 mmol) in DCM (10 mL). Add
Butyraldehyde (1.1 mmol) and AcOH (1 drop). Stir at room temperature (RT) for 30 minutes.

e Reduction: Cool to 0°C. Add STAB (1.5 mmol) portion-wise. Warm to RT and stir for 4-12
hours. Monitor by LC-MS.[1][4][5]

o Workup: Quench with sat. NaHCOs. Extract with DCM (3x). Dry organic layer over Na2SOa
and concentrate.

o Deprotection: Dissolve the crude intermediate (1-butyl-4-Boc-aminopiperidine) in DCM/TFA
(4:1 ratio). Stir for 1 hour.

« |solation: Concentrate in vacuo. Basify with 1M NaOH to pH >12.[1] Extract with
DCM/Isopropanol (3:1) to recover the free amine.
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Method B: Direct Alkylation (Alternative)

Used when aldehydes are unstable or unavailable.[1] Requires careful control of stoichiometry.

Reagents:

4-(N-Boc-amino)piperidine[1]

1-Bromobutane (0.95 equiv - slight deficit to prevent quaternization)[1]

K2COs (2.0 equiv)[1][4]

Acetonitrile (ACN)[1][4]

Protocol:

Suspend amine and K2COs in ACN.[1][4]

Add 1-Bromobutane dropwise at RT.[1]

Heat to 60°C for 4 hours.

Filter inorganic salts, concentrate, and purify via column chromatography (MeOH/DCM
gradient) before deprotection.

Synthesis Pathway Visualization[1]

Butyraldehyde U DC.M
+ STAB (Deprotection)
Reductive i . Acidic
4-(N-Boc-amino) Amination Intermediate: - Cleavage Product:
T ——— | 1-Butyl-4-(Boc-amino) o .
piperidine T 1-Butylpiperidin-4-amine
piperidine

Click to download full resolution via product page

Figure 2: Two-step synthesis of 1-butylpiperidin-4-amine from the Boc-protected precursor
via reductive amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-(N-Boc-amino)piperidine | CLOH20N202 | CID 723833 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-butyl-N-(1-cyclopropylpropyl)piperidin-4-amine | C15H30N2 | CID 64917995 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 4-(tert-Butyl)piperidin-1-amine | C9H20N2 | CID 75525771 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. pdf.benchchem.com [pdf.benchchem.com]

5. 1-Methylpiperidin-4-amine | 41838-46-4 [chemicalbook.com]

6. drughunter.com [drughunter.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/723833
https://drughunter.com/resource/med-chem-strategies-to-master-herg-and-mitigate-cardiotoxicity-risks
https://pubchem.ncbi.nlm.nih.gov/compound/723833
https://www.benchchem.com/product/b1281190/docs?utm_src=pdf-body#comparative-guide-1-butylpiperidin-4-amine-vs-standard-piperidine-building-blocks-1
https://pubchem.ncbi.nlm.nih.gov/compound/723833
https://www.biosynth.com/p/ACA53421/50534-21-9-1-butylpiperidin-4-amine
https://pubchem.ncbi.nlm.nih.gov/compound/723833
https://www.benchchem.com/product/b1281190?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/723833
https://pubchem.ncbi.nlm.nih.gov/compound/723833
https://pubchem.ncbi.nlm.nih.gov/compound/1-butyl-N-_1-cyclopropylpropyl_piperidin-4-amine
https://pubchem.ncbi.nlm.nih.gov/compound/1-butyl-N-_1-cyclopropylpropyl_piperidin-4-amine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_tert-Butyl_piperidin-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_tert-Butyl_piperidin-1-amine
https://pdf.benchchem.com/59/Application_of_Ethyl_piperidin_4_ylmethyl_amine_Scaffold_in_Medicinal_Chemistry.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4758082.htm
https://drughunter.com/resource/med-chem-strategies-to-master-herg-and-mitigate-cardiotoxicity-risks
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e 7. biosynth.com [biosynth.com]

e To cite this document: BenchChem. [Comparative Guide: 1-Butylpiperidin-4-amine vs.
Standard Piperidine Building Blocks[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281190/docs#comparative-guide-1-butylpiperidin-4-
amine-vs-standard-piperidine-building-blocks-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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